![molecular formula C3H3N3OS B7518297 1,2,3-Thiadiazole-5-carboxamide](/img/structure/B7518297.png)
1,2,3-Thiadiazole-5-carboxamide
Overview
Description
1,2,3-Thiadiazole-5-carboxamide is a heterocyclic compound that has been extensively studied for its potential applications in various fields of science. The compound has been synthesized using different methods and has been found to have a wide range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 1,2,3-Thiadiazole-5-carboxamide is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of certain enzymes or by interacting with specific receptors in the body.
Biochemical and Physiological Effects:
This compound has been found to have a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of bacteria, fungi, and viruses. It has also been found to have anti-inflammatory properties and has been studied for its potential use in treating various inflammatory diseases. Additionally, the compound has been found to have antitumor properties and has been studied for its potential use in cancer treatment.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1,2,3-Thiadiazole-5-carboxamide in lab experiments is its wide range of potential applications. The compound has been found to have antibacterial, antifungal, antiviral, antitumor, and anti-inflammatory properties, making it a versatile tool for scientific research. However, one of the limitations of using the compound is that its mechanism of action is not fully understood, which may limit its potential use in certain experiments.
Future Directions
There are several future directions for research on 1,2,3-Thiadiazole-5-carboxamide. One potential direction is to further study the compound's mechanism of action in order to better understand its potential applications. Another direction is to explore the compound's potential use as a catalyst in organic synthesis. Additionally, further research could be done to explore the compound's potential use in treating various inflammatory diseases and cancer.
Scientific Research Applications
1,2,3-Thiadiazole-5-carboxamide has been extensively studied for its potential applications in various fields of science. The compound has been found to have antibacterial, antifungal, antiviral, antitumor, and anti-inflammatory properties. It has also been studied for its potential use as a catalyst in organic synthesis.
properties
IUPAC Name |
thiadiazole-5-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H3N3OS/c4-3(7)2-1-5-6-8-2/h1H,(H2,4,7) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SZGOQYAJFJBSQD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SN=N1)C(=O)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H3N3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
129.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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